2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone
Overview
Description
2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone is a chemical compound with the molecular formula C15H22O and a molecular weight of 218.33 . It is used for diagnosing the presence, absence, or stage of cancer in animals .
Molecular Structure Analysis
The molecular structure of 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone consists of a cyclohexadienone ring substituted with two tert-butyl groups at the 2,6-positions and a methylene group at the 4-position .Physical And Chemical Properties Analysis
2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone has a melting point of 48-50 °C and a predicted boiling point of 306.1±9.0 °C. Its predicted density is 0.92±0.1 g/cm3 .Scientific Research Applications
Comprehensive Analysis of 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone Applications
Medical Diagnosis: This compound is utilized in veterinary medicine for diagnosing the presence, absence, or stage of cancer in animals. Its chemical properties allow for specific interactions that can indicate disease states .
Hemorrhagic Effects Study: Research has shown that BHT quinone methide can cause hemorrhages in rats, making it a subject of study for understanding blood coagulation and potential toxicological effects .
Organic Synthesis Intermediate: In organic chemistry, 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone serves as an intermediate for synthesizing more complex molecules. Its tert-butyl groups influence solubility and reactivity, which is crucial for designing specific chemical reactions .
Scientific Research Tool: The unique structure and properties of this compound make it a valuable tool for studying various fields within scientific research, potentially unlocking new discoveries.
Mechanism of Action
Target of Action
The primary target of BHT-Quinone Methide is the vitamin K redox cycle . This cycle plays a crucial role in the synthesis of several blood coagulation factors, including factors II (prothrombin), VII, IX, and X .
Mode of Action
BHT-Quinone Methide interacts with its targets by disturbing the vitamin K redox cycle . This disturbance leads to a decrease in the plasma concentrations of blood coagulation factors II, VII, IX, and X in a dose-dependent manner .
Biochemical Pathways
The compound affects the coagulation pathway by reducing the levels of several key factors. This reduction is believed to be due to the compound’s interference with the vitamin K redox cycle , which is essential for the synthesis of these coagulation factors.
Pharmacokinetics
BHT-Quinone Methide is an active metabolite of Butylated Hydroxytoluene (BHT) and is formed during BHT metabolism . This process is believed to involve the action of enzymes, particularly cytochrome P450 enzymes, in the liver.
Result of Action
The action of BHT-Quinone Methide results in a decrease in the plasma concentrations of blood coagulation factors II, VII, IX, and X . This decrease can lead to haemorrhages in rats .
properties
IUPAC Name |
2,6-ditert-butyl-4-methylidenecyclohexa-2,5-dien-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9H,1H2,2-7H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJQCWPWUHZFKBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C)C=C(C1=O)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70180707 |
Source
|
| Record name | 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70180707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone | |
CAS RN |
2607-52-5 |
Source
|
| Record name | 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002607525 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70180707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-DI-TERT-BUTYL-4-METHYLENE-2,5-CYCLOHEXADIENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/49860VI52B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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